Cas no 2680711-52-6 (benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate)

• Product Name: benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate
• CAS No: 2680711-52-6
• MF: C₂₀H₂₄FNO₃
• MW: 345.407869338989
• CID: 6355713
• PubChem ID: 165936160
• Update Time: 2025-10-31

benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297860
• benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate
• 2680711-52-6

• Inchi： 1S/C20H24FNO3/c1-16(8-7-13-23)22(14-18-11-5-6-12-19(18)21)20(24)25-15-17-9-3-2-4-10-17/h2-6,9-12,16,23H,7-8,13-15H2,1H3
• InChI Key： HRLQQGISZDUIOT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN(C(=O)OCC1C=CC=CC=1)C(C)CCCO

Computed Properties

• Exact Mass: 345.17402179g/mol
• Monoisotopic Mass: 345.17402179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate

Introduction to Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate (CAS No. 2680711-52-6)

Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate, with the CAS number 2680711-52-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group, a 2-fluorophenyl moiety, and a 5-hydroxypentan-2-yl side chain, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate have been subjects of extensive study in recent years. The introduction of fluorine atoms into aromatic rings is a well-known strategy to enhance the metabolic stability and binding affinity of pharmaceutical compounds. In this context, the 2-fluorophenyl group in Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate plays a crucial role in modulating its pharmacokinetic profile. Additionally, the 5-hydroxypentan-2-yl side chain introduces a hydrophilic region, which can influence solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential as bioactive molecules. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The compound Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate is no exception and has been explored for its potential applications in drug discovery. Its unique structural features make it a promising candidate for further investigation into various therapeutic areas.

The biological activity of Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate has been studied in several contexts. One of the most notable areas of research has focused on its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is associated with various diseases, including cancer. The structural elements of this compound, such as the benzyl group and the 2-fluorophenyl moiety, are known to interact with the active sites of kinases, making this compound a valuable tool in the development of targeted therapies.

In addition to its role in kinase inhibition, Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate has also been investigated for its potential anti-inflammatory properties. Inflammation is a complex biological response that involves various cellular mechanisms and is implicated in numerous diseases. Studies have shown that carbamate derivatives can modulate inflammatory pathways by interacting with specific targets within cells. The presence of the 5-hydroxypentan-2-yl group in this compound may contribute to its ability to influence inflammatory responses by affecting signaling pathways associated with inflammation.

The synthesis of Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure. These methods allow for the efficient introduction of complex functional groups while maintaining regioselectivity and minimizing side reactions.

The characterization of Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate has been performed using a range of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structural integrity of the compound. Additionally, mass spectrometry (MS) has provided insights into its molecular weight and fragmentation patterns. These data are essential for understanding the compound's behavior both in vitro and in vivo.

The pharmacological evaluation of Benzyl N-[(2-fluorophenyl)methyl]-N-(5-hydroxypentan-2-yl)carbamate has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit specific kinases with high selectivity. This selectivity is critical for developing drugs that target particular diseases without affecting other biological processes. Furthermore, preclinical studies have shown that this compound exhibits promising pharmacokinetic properties, including good oral bioavailability and moderate metabolic stability.

The potential therapeutic applications of Benzyl N-[(2-fluorophenyl)methyl]N(5-hydroxy pentan - 2 - yl)carbamate are vast and include treatments for cancer, inflammation-related diseases, and other conditions where kinase inhibition or modulation of inflammatory pathways is beneficial. The unique combination of structural features makes it a versatile molecule that can be further modified to enhance its biological activity and therapeutic efficacy.

In conclusion, Benzyl N-[(benzoyl)methyl]N((5 hydroxy pentan - 3 - yl)carbamate) (CAS No.<>2680711 - 52 - 6<>) is a compound with significant potential in pharmaceutical research. Its structural features, synthetic methodologies, and biological activities make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical treatments.